Cas no 1379573-34-8 (Ethyl (2S)-2-amino-4-methanesulfonylbutanoate)

• Product Name: Ethyl (2S)-2-amino-4-methanesulfonylbutanoate
• CAS No: 1379573-34-8
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 5603597
• PubChem ID: 33785667
• Update Time: 2025-06-25

Ethyl (2S)-2-amino-4-methanesulfonylbutanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL (2S)-2-AMINO-4-METHANESULFONYLBUTANOATE
• EN300-636709
• 1379573-34-8
• Ethyl (2S)-2-amino-4-methanesulfonylbutanoate

• Inchi： 1S/C7H15NO4S/c1-3-12-7(9)6(8)4-5-13(2,10)11/h6H,3-5,8H2,1-2H3/t6-/m0/s1
• InChI Key： QWPSWRSKVMHVTQ-LURJTMIESA-N
• SMILES： S(C)(CC[C@@H](C(=O)OCC)N)(=O)=O

Computed Properties

• Exact Mass: 209.07217913g/mol
• Monoisotopic Mass: 209.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl (2S)-2-amino-4-methanesulfonylbutanoate

Comprehensive Overview of Ethyl (2S)-2-amino-4-methanesulfonylbutanoate (CAS No. 1379573-34-8)

Ethyl (2S)-2-amino-4-methanesulfonylbutanoate (CAS No. 1379573-34-8) is a chiral ester derivative with significant applications in pharmaceutical synthesis and biochemical research. This compound, characterized by its methanesulfonyl and amino functional groups, is widely utilized as an intermediate in the development of bioactive molecules. Its stereospecificity and high purity make it a valuable asset in asymmetric synthesis, particularly in the production of peptidomimetics and enzyme inhibitors.

The growing demand for chiral building blocks in drug discovery has propelled interest in compounds like Ethyl (2S)-2-amino-4-methanesulfonylbutanoate. Researchers often search for "CAS 1379573-34-8 supplier" or "chiral amino ester synthesis" to source high-quality materials for their projects. The compound's methanesulfonyl group enhances its reactivity, enabling efficient modifications in multi-step synthetic routes. This aligns with current trends in green chemistry, where efficient and selective reactions are prioritized to minimize waste.

In the context of AI-driven drug design, Ethyl (2S)-2-amino-4-methanesulfonylbutanoate is frequently mentioned in datasets for machine learning models predicting molecular properties. Queries such as "application of sulfonyl compounds in medicine" or "amino ester derivatives in peptides" reflect its relevance in cutting-edge research. The compound's structural versatility allows it to serve as a scaffold for designing targeted therapies, particularly in oncology and neurology.

From a synthetic perspective, the ethyl ester moiety in Ethyl (2S)-2-amino-4-methanesulfonylbutanoate offers advantages in solubility and stability, addressing common challenges in API formulation. Laboratories often explore "scale-up of chiral intermediates" or "protecting group strategies for amino acids" to optimize its use. The compound's enantiomeric purity is critical for avoiding unwanted side effects in final drug products, a topic frequently discussed in regulatory guidelines for pharmaceutical development.

Environmental and safety considerations are also paramount when working with Ethyl (2S)-2-amino-4-methanesulfonylbutanoate. Searches for "biodegradable sulfonyl compounds" or "sustainable esterification methods" highlight the industry's shift toward eco-friendly practices. The compound's low toxicity profile and compatibility with catalytic processes further enhance its appeal in modern synthetic workflows.

In summary, Ethyl (2S)-2-amino-4-methanesulfonylbutanoate (CAS No. 1379573-34-8) represents a pivotal chiral synthon with broad utility in medicinal chemistry. Its integration into high-throughput screening platforms and computational drug discovery pipelines underscores its enduring importance. As research continues to evolve, this compound will likely remain a cornerstone in the development of next-generation therapeutics and precision medicine solutions.